Cas no 1154582-83-8 (3-{3,5-Dimethyl-1-(4-methylphenyl)methyl-1H-pyrazol-4-yl}propanoic Acid)

• Product Name: 3-{3,5-Dimethyl-1-(4-methylphenyl)methyl-1H-pyrazol-4-yl}propanoic Acid
• CAS No: 1154582-83-8
• MF: C₁₆H₂₀N₂O₂
• MW: 272.342204093933
• CID: 5073318
• Update Time: 2023-11-22

3-{3,5-Dimethyl-1-(4-methylphenyl)methyl-1H-pyrazol-4-yl}propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-{3,5-dimethyl-1-[(4-methylphenyl)methyl]-1H-pyrazol-4-yl}propanoic acid
• 3-[3,5-dimethyl-1-[(4-methylphenyl)methyl]pyrazol-4-yl]propanoic acid
• 3-(3,5-Dimethyl-1-[(4-methylphenyl)methyl]-1h-pyrazol-4-yl)propanoic acid
• Z234897505
• 3-{3,5-Dimethyl-1-(4-methylphenyl)methyl-1H-pyrazol-4-yl}propanoic Acid

• Inchi： 1S/C16H20N2O2/c1-11-4-6-14(7-5-11)10-18-13(3)15(12(2)17-18)8-9-16(19)20/h4-7H,8-10H2,1-3H3,(H,19,20)
• InChI Key： RIBXPUZXSXJILS-UHFFFAOYSA-N
• SMILES： OC(CCC1C(C)=NN(CC2C=CC(C)=CC=2)C=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 326
• XLogP3: 2.8
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes